Cas no 1013835-44-3 (N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide)

• Product Name: N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide
• CAS No: 1013835-44-3
• MF: C₁₉H₂₂N₆O
• MW: 350.417582988739
• CID: 6418866
• PubChem ID: 16839220
• Update Time: 2025-05-20

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide
• N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]butanamide
• AKOS024638968
• F2320-0243
• 1013835-44-3
• N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)butyramide

• Inchi： 1S/C19H22N6O/c1-4-5-19(26)21-16-8-6-15(7-9-16)20-17-10-11-18(23-22-17)25-14(3)12-13(2)24-25/h6-12H,4-5H2,1-3H3,(H,20,22)(H,21,26)
• InChI Key： YKDMTTNYJHLJKC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NN=C(N3C(C)=CC(C)=N3)C=C2)C=C1)(=O)CCC

Computed Properties

• Exact Mass: 350.18550935g/mol
• Monoisotopic Mass: 350.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.7Ų

Additional information on N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide: A Comprehensive Overview

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide, also known by its CAS number 1013835-44-3, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a butanamide moiety attached to a phenyl group, which is further connected to a pyridazine ring substituted with a 3,5-dimethylpyrazole group. This combination of functional groups makes it a versatile candidate for various applications in drug discovery and development.

The synthesis of CAS 1013835-44-3 involves a series of intricate chemical reactions, including nucleophilic substitutions and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of using efficient catalysts and precise reaction conditions to achieve high-quality products. The structural integrity of this compound is crucial for its biological performance, as any deviation from the intended structure could significantly alter its activity.

One of the most compelling aspects of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide is its demonstrated bioactivity in preclinical models. Studies have shown that this compound exhibits potent inhibitory effects against several enzymes and receptors associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, research published in 2022 revealed that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are key players in cell cycle regulation and cancer progression.

The pyrazole moiety within the molecule plays a critical role in its pharmacological properties. Pyrazoles are known for their ability to form hydrogen bonds and interact with protein targets, making them valuable components in drug design. The substitution pattern on the pyrazole ring (specifically the 3,5-dimethyl groups) further enhances its stability and selectivity. This feature has been exploited in recent studies to develop analogs with improved pharmacokinetic profiles.

In addition to its enzymatic inhibitory effects, CAS 1013835-44-3 has also shown promise as a modulator of ion channels and G-protein coupled receptors (GPCRs). These findings suggest that the compound could be tailored for use in treating conditions such as epilepsy, pain, and cardiovascular diseases. However, further research is needed to fully understand its mechanism of action and safety profile.

The development of N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)butanamide into a therapeutic agent hinges on several factors, including its bioavailability, toxicity profile, and scalability for large-scale production. Recent advancements in medicinal chemistry have addressed some of these challenges by improving the compound's solubility and reducing potential off-target effects.

In conclusion, CAS 1013835-44-3 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a strong candidate for future drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the fight against debilitating diseases.